Engineering biomimetic graphene nanodecoys camouflaged with the EGFR/HEK293 cell membrane for targeted capture of drug leads†
Biomaterials Science Pub Date: 2020-08-21 DOI: 10.1039/D0BM00841A
Abstract
Advanced graphene (G)-based nanomaterials have risen as emerging stars for biomedical applications over the past decade due to their unique physicochemical properties. However, the preparation of G-based nanomaterials with satisfactory bioactivity to meet the growing demands of multitasking applications in biocomplexity systems remains a challenge. Herein, we presented a biomimetic route to modify graphene oxide (GO) using high expression epidermal growth factor receptor cell membrane (CM). Owing to the inherent properties of the CM for multifaceted interaction with active ligands, the well camouflaged GO could capture the drug leads with targeting properties. The as-prepared CM-coated magnetic GO exhibited excellent binding properties, including good selectivity, high adsorption capacity, and suitable adsorption rates. In addition, by coupling this assay with mass spectrometry, two potential bioactive compounds, luteolin and caffeic acid, were screened from Taraxacum mongolicum Hand.-Mazz. It is anticipated that this biomimetic approach can open new possibilities for the rational design of improved G-based biocomposites and extend their bioapplications.
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